Cas no 1804079-29-5 (2-Iodobenzo[d]oxazole-5-sulfonamide)

• Product Name: 2-Iodobenzo[d]oxazole-5-sulfonamide
• CAS No: 1804079-29-5
• MF: C₇H₅IN₂O₃S
• MW: 324.095672369003
• CID: 4819325
• Update Time: 2025-07-22

2-Iodobenzo[d]oxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzo[d]oxazole-5-sulfonamide

• Inchi： 1S/C7H5IN2O3S/c8-7-10-5-3-4(14(9,11)12)1-2-6(5)13-7/h1-3H,(H2,9,11,12)
• InChI Key： ONVOIBCZENGUGO-UHFFFAOYSA-N
• SMILES： IC1=NC2=C(C=CC(=C2)S(N)(=O)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1
• Topological Polar Surface Area: 94.6

Additional information on 2-Iodobenzo[d]oxazole-5-sulfonamide

Recent Advances in the Study of 2-Iodobenzo[d]oxazole-5-sulfonamide (CAS: 1804079-29-5) in Chemical Biology and Pharmaceutical Research

2-Iodobenzo[d]oxazole-5-sulfonamide (CAS: 1804079-29-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique iodinated benzo[d]oxazole core and sulfonamide functional group, has been explored for its role in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its potential as a versatile scaffold for drug discovery.

One of the key areas of interest in the study of 2-Iodobenzo[d]oxazole-5-sulfonamide is its role as a building block in the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to access this compound, enabling its use in the construction of diverse chemical libraries. These libraries are then screened for biological activity, with a particular focus on identifying compounds with antimicrobial, anticancer, or anti-inflammatory properties. The presence of the iodine atom in the molecule also makes it a valuable intermediate for further functionalization via cross-coupling reactions, expanding its utility in medicinal chemistry.

In addition to its synthetic applications, 2-Iodobenzo[d]oxazole-5-sulfonamide has been investigated for its direct biological effects. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, such as carbonic anhydrases, which are implicated in various diseases, including cancer and glaucoma. The sulfonamide moiety is known to interact with the active site of these enzymes, making it a promising candidate for the development of enzyme inhibitors. Further structural optimization of this scaffold could lead to the discovery of more potent and selective inhibitors with therapeutic potential.

Another exciting development in the research of 2-Iodobenzo[d]oxazole-5-sulfonamide is its potential use in targeted drug delivery systems. The iodine atom in the molecule can serve as a handle for radiolabeling, enabling the compound to be used in imaging and diagnostic applications. Preliminary studies have explored the use of radiolabeled derivatives of this compound for positron emission tomography (PET) imaging, with promising results. This dual functionality—both therapeutic and diagnostic—positions 2-Iodobenzo[d]oxazole-5-sulfonamide as a valuable tool in the emerging field of theranostics.

Despite these advancements, challenges remain in the development of 2-Iodobenzo[d]oxazole-5-sulfonamide-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the growing body of research on this compound underscores its potential as a versatile and valuable scaffold in drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its impact on the field of chemical biology and pharmaceutical research.

In conclusion, 2-Iodobenzo[d]oxazole-5-sulfonamide (CAS: 1804079-29-5) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. As synthetic methodologies and biological screening techniques continue to advance, the potential of this compound to contribute to the discovery of new therapeutic agents is likely to grow, offering exciting opportunities for innovation in the pharmaceutical industry.